ethyl 2-(N-methyl6-chloro-5-methylpyridine-3-sulfonamido)acetate

• IUPAC Name: ethyl 2-[(6-chloro-5-methylpyridin-3-yl)sulfonyl-methylamino]acetate
• InChI: InChI=1S/C11H15ClN2O4S/c1-4-18-10(15)7-14(3)19(16,17)9-5-8(2)11(12)13-6-9/h5-6H,4,7H2,1-3H3
• InChI Key: YLFDXQSNZQLTEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C)S(=O)(=O)C1=CN=C(C(=C1)C)Cl
• Molecular Formula: C11H15ClN2O4S
• Molecular Weight: 306.77 g/mol
• CAS No.: 1388412-75-6

Description

Molecular Structure Analysis

Esters feature a carbon-to-oxygen double bond that is also singly bonded to a second oxygen atom, which is then joined to an alkyl or an aryl group.

Chemical Reactions of Esters Esters can undergo a variety of reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions. This process is known as saponification when it is used to convert fats and oils into soap. Esters can also be converted to amides via an aminolysis reaction. Furthermore, esters can undergo trans-esterification reactions to form different esters.

Mechanism of Action

The mechanism of ester reactions involves several steps. In an acid-catalyzed esterification, the carbonyl oxygen of the acid is first protonated, which increases the electrophilicity of the carbonyl carbon. The alcohol then attacks this carbon to form a tetrahedral intermediate. After several proton transfers, the carbonyl reforms to produce a new ester.

Physical and Chemical Properties The physical and chemical properties of esters can vary widely depending on their structure. They are generally colorless, volatile liquids with pleasant odors. They are less polar than carboxylic acids and do not form hydrogen bonds with each other, making them less viscous and having lower boiling points.